Cas no 88472-62-2 (Hexadecanenitrile, 12-oxo-)
Hexadecanenitrile, 12-oxo- structure
Product Name:Hexadecanenitrile, 12-oxo-
CAS No:88472-62-2
MF:C16H29NO
MW:251.407564878464
CID:631370
PubChem ID:15584312
Update Time:2025-04-19
Hexadecanenitrile, 12-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanenitrile, 12-oxo-
- 12-oxohexadecanenitrile
- DTXSID40574972
- 88472-62-2
-
- Inchi： 1S/C16H29NO/c1-2-3-13-16(18)14-11-9-7-5-4-6-8-10-12-15-17/h2-14H2,1H3
- InChI Key： RSYBTXMDZWFBKI-UHFFFAOYSA-N
- SMILES： O=C(CCCC)CCCCCCCCCCC#N
Computed Properties
- Exact Mass: 251.224914549g/mol
- Monoisotopic Mass: 251.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 40.9Ų
Hexadecanenitrile, 12-oxo- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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